Cas no 22040-72-8 (3-deoxydigitoxigenin)

3-deoxydigitoxigenin structure
3-deoxydigitoxigenin structure
Product Name:3-deoxydigitoxigenin
CAS No:22040-72-8
MF:C23H34O3
MW:358.514267444611
CID:250400
PubChem ID:14863152
Update Time:2024-02-28

3-deoxydigitoxigenin Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,14-hydroxy-, (5b)-(9CI)
    • (5b,14a)-14-Hydroxycard-20(22)-enolide
    • 3-deoxydigitoxigenin
    • Inchi: 1S/C23H34O3/c1-21-10-4-3-5-16(21)6-7-19-18(21)8-11-22(2)17(9-12-23(19,22)25)15-13-20(24)26-14-15/h13,16-19,25H,3-12,14H2,1-2H3/t16-,17+,18-,19+,21-,22+,23-/m0/s1
    • InChI Key: ITRLYOYEKVDKEE-MITUEXOSSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@]1(CC[C@]1([H])[C@]3(CCCC[C@@]3([H])CC[C@@]21[H])C)C

Computed Properties

  • Exact Mass: 358.25079494g/mol
  • Monoisotopic Mass: 358.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.5Ų

3-deoxydigitoxigenin Security Information

  • Hazardous Material transportation number:2811
  • HazardClass:6.1(b)
  • PackingGroup:III
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